Cas no 7696-00-6 (Mitotenamine)
Mitotenamine structure
Product Name:Mitotenamine
CAS No:7696-00-6
MF:C13H15BrClNS
MW:332.686900377274
CID:983055
PubChem ID:23793
Update Time:2025-04-20
Mitotenamine Chemical and Physical Properties
Names and Identifiers
-
- Mitotenamine
- N-[(5-bromo-1-benzothiophen-3-yl)methyl]-2-chloro-N-ethylethanamine
- AC1L2MZL
- AC1Q2ZLV
- CHEMBL2104935
- Mitotenamina
- Mitotenamine [INN:BAN]
- Mitotenaminum
- SureCN2111267
- UNII-2879S26V4P
- DTXSID10227741
- 2879S26V4P
- SCHEMBL2111267
- NS00125486
- Benzo(b)thiophenemethylamine, 5-bromo-N-(2-chloroethyl)-N-ethyl-
- 7696-00-6
- 5-Bromo-N-(2-chloroethyl)-N-ethylbenzo(b)thiophenemethylamine
- MITOTENAMINE [INN]
- Q27254274
- 5-Bromo-N-(2-chloroethyl)-N-ethylbenzo(b)thiophene-3-methylamine
- 5-Brom-N-(2-chlorethyl)-N-ethylbenzo(b)thiophenmethylamin
-
- Inchi: 1S/C13H15BrClNS/c1-2-16(6-5-15)8-10-9-17-13-4-3-11(14)7-12(10)13/h3-4,7,9H,2,5-6,8H2,1H3
- InChI Key: SZLHBBCRNVPTRZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=CS2)CN(CC)CCCl
Computed Properties
- Exact Mass: 330.97985
- Monoisotopic Mass: 330.97971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.5
- XLogP3: 4.4
Experimental Properties
- Density: 1.445
- Boiling Point: 368.5°C at 760 mmHg
- Flash Point: 176.7°C
- Refractive Index: 1.632
- PSA: 3.24
Mitotenamine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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